Cas no 2680766-85-0 (2-(Pyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: 2-(Pyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2680766-85-0
• MF: C₁₀H₉F₃N₂O₃
• MW: 262.185272932053
• CID: 5649023
• PubChem ID: 165909490
• Update Time: 2025-06-10

2-(Pyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680766-85-0
• EN300-28281148
• 2-(pyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• 2-(Pyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid

• Inchi： 1S/C10H9F3N2O3/c1-9(8(17)18,6-3-2-4-14-5-6)15-7(16)10(11,12)13/h2-5H,1H3,(H,15,16)(H,17,18)
• InChI Key： RKIQIQPCPXHOHQ-UHFFFAOYSA-N
• SMILES： FC(C(NC(C(=O)O)(C)C1C=NC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 262.05652664g/mol
• Monoisotopic Mass: 262.05652664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 79.3Ų

Additional information on 2-(Pyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid

Comprehensive Overview of 2-(Pyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680766-85-0)

2-(Pyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680766-85-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine and trifluoroacetamido functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a pyridin-3-yl moiety with a propanoic acid backbone, makes it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like 2-(Pyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential role in developing kinase inhibitors and antimicrobial agents, aligning with the growing focus on precision medicine and antibiotic resistance. The compound's CAS No. 2680766-85-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge chemical studies.

The synthesis of 2-(Pyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid typically involves multi-step organic reactions, including amide coupling and carboxylic acid functionalization. Its trifluoroacetamido group contributes to its lipophilicity, a critical factor in drug design for improving membrane permeability. This property is especially valuable in the development of CNS-targeting therapeutics, a hot topic in neurodegenerative disease research.

From an industrial perspective, CAS No. 2680766-85-0 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are exploring eco-friendly catalytic methods to produce this compound, addressing the pharmaceutical industry's push for reduced environmental impact. Analytical techniques such as HPLC and NMR spectroscopy are essential for quality control, ensuring compliance with stringent regulatory standards for high-purity intermediates.

Beyond pharmaceuticals, 2-(Pyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid shows promise in agricultural chemistry, particularly in the design of novel plant growth regulators. Its structural features may interact with plant hormone pathways, making it a candidate for crop yield optimization studies. This application aligns with global concerns about food security and sustainable agriculture, frequently searched topics in scientific and policy circles.

The compound's pyridine ring system also makes it relevant to coordination chemistry, where it could serve as a ligand for metal complexes used in catalysis or material science. Recent publications have highlighted its potential in designing luminescent materials, connecting to the booming interest in OLED technology and energy-efficient displays.

For researchers working with CAS No. 2680766-85-0, proper storage conditions are crucial to maintain stability. The compound should be kept in anhydrous environments at controlled temperatures, as moisture may affect its carboxylic acid functionality. Safety data sheets recommend standard laboratory precautions, though it doesn't fall under hazardous material classifications.

Patent literature reveals increasing applications of 2-(Pyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid in bioconjugation strategies, particularly for proteolysis-targeting chimeras (PROTACs). This innovative therapeutic approach, which leverages the body's protein degradation machinery, represents one of the most searched topics in drug discovery forums and conferences.

Analytical characterization of this compound presents interesting challenges due to its zwitterionic nature in certain pH conditions. Advanced mass spectrometry techniques are often employed to study its fragmentation patterns, providing valuable data for metabolite identification studies in pharmacokinetic research.

The global market for fluorinated pharmaceutical intermediates like 2-(Pyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid is projected to grow significantly, driven by the increasing prevalence of chronic diseases and the need for more effective treatments. Custom synthesis services for this compound are increasingly sought after by biotechnology startups and academic research institutions alike.